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Eicosanoids are potent signaling molecules derived from 20-carbon polyunsaturated fatty acids like

arachidonic acid (AA). They are crucial in inflammation, immunity, and pain perception [1] [2]. The

biosynthesis and inhibition occur through three major enzymatic pathways, which are well-established

therapeutic targets.

The table below summarizes the core pathways and their regulation.

Pathway Key Enzymes Major Products
Known Inhibitors &
Therapeutic Targets

Cyclooxygenase
(COX)

COX-1, COX-2 Prostaglandins (PGE₂),
Thromboxanes (TXA₂)

Non-steroidal anti-
inflammatory drugs

(NSAIDs), Aspirin [3]

Lipoxygenase
(LOX)

5-LOX, 12-LOX, 15-

LOX

Leukotrienes (LTB₄, LTC₄),

Lipoxins

5-LOX inhibitors (Zileuton),

LT receptor antagonists
(Montelukast) [3] [4]

Cytochrome P450
(CYP)

CYP
epoxygenases, ω-

hydroxylases

Epoxyeicosatrienoic acids
(EETs), HETEs (20-HETE)

Soluble Epoxide Hydrolase
(sEH) inhibitors [3]

The following diagram illustrates the core arachidonic acid metabolism pathway, which is fundamental to

understanding eicosanoid biosynthesis.
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Core arachidonic acid metabolism pathways and major therapeutic inhibition targets.

Eicosanoids in Crohn's Disease and Current Treatment
Strategies

Research confirms that eicosanoids are significantly elevated in inflammatory bowel diseases like Crohn's

Disease, contributing to tissue damage [5]. However, current clinical guidelines for moderate-to-severe

Crohn's Disease have moved toward targeting specific immune cytokines and signaling pathways rather than

broad eicosanoid inhibition.

The table below summarizes the mechanism of action for these advanced therapies, which differ from classic

eicosanoid pathway inhibition.

Therapy Class Example Agents
Primary Target (vs. Eicosanoid
Pathway)

Anti-TNF Infliximab, Adalimumab Tumor Necrosis Factor-alpha (TNF-α)
[6] [7]

Anti-IL-12/23 & IL-
23p19

Ustekinumab, Risankizumab,
Guselkumab

Interleukin-12/23 or IL-23 alone [6] [7]
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Therapy Class Example Agents
Primary Target (vs. Eicosanoid
Pathway)

Integrin Antagonists Vedolizumab α4β7 Integrin [7]

JAK Inhibitors Upadacitinib Janus Kinase (JAK) enzymes [6] [7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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